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Introduction

Woodetide is a synthetic peptide substrate widely utilized for assaying the activity of the Dual-
specificity tyrosine-phosphorylation-regulated kinase (DYRK) family.[1][2][3] Its sequence is
derived from the phosphorylation site of the Forkhead box protein O1 (FOXO1), also known as
FKHR.[2][3] Accurate determination of kinase activity is pivotal for basic research and drug
discovery, and optimizing the substrate concentration is a critical parameter for a robust and
reliable kinase assay. This document provides detailed application notes and protocols for
utilizing Woodtide in various kinase assay formats, with a focus on determining the optimal
concentration for accurate and reproducible results.

Data Presentation: Quantitative Insights for
Woodtide Usage

The optimal concentration of Woodtide in a kinase assay is dependent on the specific DYRK
family member being assayed and the assay format. For routine kinase assays, a
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concentration of 50 UM Woodtide has been effectively used for assaying dDYRK2 and MNB
(minibrain), members of the DYRK family.[4]

For more detailed kinetic studies, understanding the Michaelis-Menten constant (Km) of the
substrate for the kinase is essential. While the specific Km of Woodtide for all DYRK kinases is
not readily available in the literature, a closely related peptide substrate optimized for DYRK1A,
known as DYRKtide, exhibits a Km of 35 puM.[5] This value serves as a valuable benchmark for
optimizing Woodtide concentrations in DYRK1A assays, suggesting that an optimal
concentration would likely be in the range of 10-100 uM to approach enzyme saturation.

Parameter Value Kinase Notes

A commonly used
50 uM dDYRK2, MNB concentration for

endpoint assays.[4]

Recommended

Concentration

Provides a strong

o indication for the
Km of a similar

) ) 35 uM DYRK1A optimal concentration
peptide (DYRKtide)

range for Woodtide in
DYRK1A assays.[5]

Signaling Pathway Context: DYRK Kinases

DYRK kinases are integral components of multiple signaling pathways, playing crucial roles in
cell proliferation, differentiation, and survival.[6] A notable example is their involvement in the
Hedgehog signaling pathway, a critical regulator of embryonic development and tissue
homeostasis.[1] Misregulation of this pathway is implicated in various cancers. The diagram
below illustrates a simplified representation of the Hedgehog signaling pathway, highlighting the
involvement of DYRK kinases.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b12396486/docs?utm_src=pdf-body#optimal-woodtide-concentration-for-kinase-assays-application-notes-and-protocols
https://www.medchemexpress.com/woodtide.html?locale=ko-KR
https://www.benchchem.com/product/b12396486/docs?utm_src=pdf-body#optimal-woodtide-concentration-for-kinase-assays-application-notes-and-protocols
https://pubmed.ncbi.nlm.nih.gov/10644696/
https://www.benchchem.com/product/b12396486/docs?utm_src=pdf-body#optimal-woodtide-concentration-for-kinase-assays-application-notes-and-protocols
https://www.medchemexpress.com/woodtide.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/10644696/
https://synapse.patsnap.com/article/what-are-dyrk-inhibitors-and-how-do-they-work
https://www.mdpi.com/2221-3759/5/4/13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

BENGHE Check Availability & Pricing

Cytoplasm
Phosphorylates &
DYRKs Regutates-GEFactivity
Nucleus
Activation &
ibi i Transcription
o Inhibits ou Translocation J | | (Aciive) D Target Genes
\
Cell Membrane .
Activates

Hedgehog N [ N
Ligand N

1. Reagent Preparation
(Kinase, Woodtide, ATP, Buffer)

Y

2. Kinase Reaction Incubation
(Mix reagents and incubate at 30°C)

Y

3. Reaction Termination
(Add Stop Solution, e.g., EDTA)

Y

4. Signal Detection
(e.g., Radioactivity, Fluorescence)

Y

5. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12396486?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2221-3759/5/4/13
https://www.medchemexpress.com/woodtide.html
https://www.targetmol.com/search?keyword=woodtide
https://www.medchemexpress.com/woodtide.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/10644696/
https://pubmed.ncbi.nlm.nih.gov/10644696/
https://synapse.patsnap.com/article/what-are-dyrk-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b12396486/docs#optimal-woodtide-concentration-for-kinase-assays-application-notes-and-protocols
https://www.benchchem.com/product/b12396486/docs#optimal-woodtide-concentration-for-kinase-assays-application-notes-and-protocols
https://www.benchchem.com/product/b12396486/docs#optimal-woodtide-concentration-for-kinase-assays-application-notes-and-protocols
https://www.benchchem.com/product/b12396486/docs#optimal-woodtide-concentration-for-kinase-assays-application-notes-and-protocols
https://www.benchchem.com/product/b12396486?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

